2-[2-methoxy-5-methyl(methylsulfonyl)anilino]-N-[2-(4-methoxyphenyl)ethyl]acetamide

• Molecular Formula: C20H26N2O5S
• Molecular Weight: 406.5 g/mol
• IUPAC Name: 2-(2-methoxy-5-methyl-N-methylsulfonylanilino)-N-[2-(4-methoxyphenyl)ethyl]acetamide
• InChI: InChI=1S/C20H26N2O5S/c1-15-5-10-19(27-3)18(13-15)22(28(4,24)25)14-20(23)21-12-11-16-6-8-17(26-2)9-7-16/h5-10,13H,11-12,14H2,1-4H3,(H,21,23)
• InChI Key: XCFQDZHEEXLWHE-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)OC)N(CC(=O)NCCC2=CC=C(C=C2)OC)S(=O)(=O)C

Description

2-[2-methoxy-5-methyl(methylsulfonyl)anilino]-N-[2-(4-methoxyphenyl)ethyl]acetamide is a chemical compound that belongs to the class of acetamide derivatives. This compound is often referred to as MMMA or MAA. MMMA has gained significant attention in the scientific community due to its potential use in the treatment of various diseases.

Mechanism of Action

The mechanism of action of MMMA is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and receptors. MMMA has been found to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are enzymes involved in the production of pro-inflammatory cytokines. MMMA has also been shown to act as an agonist of the peroxisome proliferator-activated receptor gamma (PPARγ), which is involved in the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects:
MMMA has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-alpha (TNF-α). MMMA has also been found to reduce the levels of reactive oxygen species (ROS) and increase the activity of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase (CAT). Additionally, MMMA has been found to regulate the expression of genes involved in glucose and lipid metabolism.

Advantages and Limitations for Lab Experiments

One of the major advantages of using MMMA in lab experiments is its ability to exhibit multiple pharmacological effects. MMMA has been found to exhibit anticancer, anti-inflammatory, and analgesic properties, making it a versatile compound for research purposes. However, one of the limitations of using MMMA is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on MMMA. One of the areas of research is the development of more efficient synthesis methods for MMMA. Another area of research is the investigation of the pharmacokinetics and pharmacodynamics of MMMA in vivo. Additionally, the potential use of MMMA in the treatment of metabolic disorders, such as diabetes and obesity, is an area of research that requires further investigation. Finally, the development of MMMA derivatives with improved pharmacological properties is an area of research that has the potential to yield significant results.
Conclusion:
In conclusion, MMMA is a chemical compound that has gained significant attention in the scientific community due to its potential use in the treatment of various diseases. The synthesis method of MMMA involves the reaction of 2-methoxy-5-methyl(methylsulfonyl)aniline and 2-(4-methoxyphenyl)ethylamine. MMMA has been found to exhibit anticancer, anti-inflammatory, and analgesic properties. Its mechanism of action involves the inhibition of enzymes and receptors. MMMA has various biochemical and physiological effects, and its use in lab experiments has both advantages and limitations. Finally, there are several future directions for the research on MMMA, including the development of more efficient synthesis methods and the investigation of its potential use in the treatment of metabolic disorders.

Synthesis Methods

The synthesis of MMMA involves the reaction of 2-methoxy-5-methyl(methylsulfonyl)aniline and 2-(4-methoxyphenyl)ethylamine in the presence of acetic anhydride and triethylamine. The reaction is carried out at room temperature, and the product is obtained through a simple workup process. The yield of MMMA obtained through this method is approximately 70%.

Scientific Research Applications

MMMA has been extensively studied for its potential use in the treatment of various diseases. It has been found to exhibit anticancer, anti-inflammatory, and analgesic properties. MMMA has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been found to reduce inflammation and pain by inhibiting the production of pro-inflammatory cytokines.